1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione
Overview
Description
1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione, also known as DMTS, is a sulfur-containing heterocyclic compound that has been studied for its potential therapeutic applications. DMTS has been found to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been found to inhibit the activity of the enzyme thioredoxin reductase, which is involved in regulating cellular redox status. Additionally, 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been found to inhibit the NF-kB signaling pathway, which is involved in regulating inflammation and cell survival.
Biochemical and Physiological Effects:
1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been found to exhibit a wide range of biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. Research has shown that 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione can induce apoptosis, or programmed cell death, in cancer cells, as well as inhibit cell proliferation and migration. Additionally, 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been shown to protect against oxidative stress and inflammation, which are involved in a number of different diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione in lab experiments is its relatively low toxicity compared to other compounds. Additionally, 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione is relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are a number of potential future directions for research on 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione. One area of interest is the development of 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione analogs with improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione and its potential therapeutic applications in different disease states. Finally, more research is needed to determine the safety and efficacy of 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione in human clinical trials.
Scientific Research Applications
1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been studied for its potential therapeutic applications in a number of areas, including cancer treatment, neuroprotection, and anti-inflammatory effects. Research has shown that 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione exhibits anti-cancer effects in a number of different cancer cell lines, including breast, lung, and colon cancer. Additionally, 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione has been shown to have neuroprotective effects in animal models of Parkinson's disease, as well as anti-inflammatory effects in animal models of arthritis.
properties
IUPAC Name |
1-hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2OS/c1-11(2)10(15)12-9(13(11)14)8-6-4-3-5-7-8/h3-7,9,14H,1-2H3,(H,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WQSXWDOQZZBNFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=S)NC(N1O)C2=CC=CC=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371434 |
Source
|
| Record name | 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione | |
CAS RN |
257869-91-3 |
Source
|
| Record name | 1-Hydroxy-5,5-dimethyl-2-phenyl-4-imidazolidinethione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=257869-91-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Hydroxy-5,5-dimethyl-2-phenylimidazolidine-4-thione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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